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Compound of Interest

Compound Name: But-3-yn-1-amine

Cat. No. B154008

Technical Overview of But-3-yn-1-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of
But-3-yn-1-amine, a versatile bifunctional linker molecule. Its unique structure, incorporating
both a terminal alkyne and a primary amine, makes it a valuable reagent in various synthetic
applications, including bioconjugation, medicinal chemistry, and materials science.

Physicochemical Properties

The fundamental molecular characteristics of But-3-yn-1-amine are summarized below. These
values are essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value

Molecular Formula CsH7N

Molecular Weight 69.11 g/mol [1][2][3]
CAS Number 14044-63-4[1][2][3]

Structural Information

The presence of both a nucleophilic amine and a reactive alkyne group allows for orthogonal
derivatization, a key feature in the synthesis of complex molecules.
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Synonyms:
e 3-Butyn-1l-amine[2]
e 1-Amino-3-butyne[1]

Applications in Research and Development

But-3-yn-1-amine serves as a critical building block in several advanced chemical
transformations. Its utility is particularly noted in:

e Buchwald—Hartwig Amination: It can be employed as a linker in this cross-coupling reaction.

[1]

o Peptide and Polymer Chemistry: Used for the synthesis of dialkynylamides and for the post-
polymerization modification of poly(2-alkyl/aryl-2-oxazoline)s (PAOx) polymers.[1]

» Biomaterial Development: Acts as a crosslinker that can bind with resins and nanocrystalline
cellulose, providing a terminal alkyne for further functionalization through click chemistry.[1]

Logical Relationship: Structure to Function

The utility of But-3-yn-1-amine is a direct consequence of its molecular structure. The logical
flow from its constituent functional groups to its common applications is illustrated below.
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Structure-Function Relationship of But-3-yn-1-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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